Cas no 148010-69-9 (5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one)

5-Fluoro-1,2,3,4-tetrahydroquinoxalin-2-one is a fluorinated heterocyclic compound featuring a tetrahydroquinoxalinone scaffold with a fluorine substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine atom enhances metabolic stability and bioavailability, while the tetrahydroquinoxalinone core offers versatility for further functionalization. Its rigid bicyclic framework is conducive to binding interactions in medicinal chemistry applications, particularly in the development of CNS-active compounds and enzyme inhibitors. The compound's well-defined synthetic route and high purity make it suitable for rigorous research applications. Its stability under standard laboratory conditions ensures reliable performance in experimental settings.

5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one structure

148010-69-9 structure

Product Name:5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one

CAS No:148010-69-9

MF:C₈H₇FN₂O

MW:166.152384996414

MDL:MFCD16249752

CID:1106400

PubChem ID:22912878

Update Time:2025-10-15

5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-3,4-dihydro-2(1H)-Quinoxalinone
- 5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
- EN300-3020051
- FVOHWPJRIZOVFW-UHFFFAOYSA-N
- 5-Fluoro- 1,2,3,4-tetrahydroquinoxalin-2-one
- 5-Fluoro-3,4-dihydroquinoxalin-2(1H)-one
- DB-332976
- 5-Fluoro-3,4-dihydro-1H-quinoxalin-2-one
- 148010-69-9
- SCHEMBL1346633
- MDL： MFCD16249752
- Inchi： 1S/C8H7FN2O/c9-5-2-1-3-6-8(5)10-4-7(12)11-6/h1-3,10H,4H2,(H,11,12)
- InChI Key： FVOHWPJRIZOVFW-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1NCC(N2)=O

Computed Properties

Exact Mass: 166.05424101g/mol
Monoisotopic Mass: 166.05424101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 41.1Å²

5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3020051-0.05g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	0.05g	$202.0	2025-03-19
Enamine	EN300-3020051-0.1g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	0.1g	$301.0	2025-03-19
Enamine	EN300-3020051-0.25g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	0.25g	$431.0	2025-03-19
Enamine	EN300-3020051-0.5g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	0.5g	$679.0	2025-03-19
Enamine	EN300-3020051-1.0g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	1.0g	$871.0	2025-03-19
Enamine	EN300-3020051-2.5g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	2.5g	$1707.0	2025-03-19
Enamine	EN300-3020051-5.0g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	5.0g	$2525.0	2025-03-19
Enamine	EN300-3020051-10.0g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95.0%	10.0g	$3746.0	2025-03-19
Enamine	EN300-3020051-1g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95%	1g	$871.0	2023-09-06
Enamine	EN300-3020051-5g	5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one	148010-69-9	95%	5g	$2525.0	2023-09-06